Cas no 153821-50-2 (Aquastatin A)

• Product Name: Aquastatin A
• CAS No: 153821-50-2
• MF: C₃₆H₅₂O₁₂
• MW: 676.790892601013
• CID: 213100
• PubChem ID: 192651
• Update Time: 2025-04-19

Aquastatin A Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(b-D-galactopyranosyloxy)-2-hydroxy-6-pentadecyl-,4-carboxy-3-hydroxy-5-methylphenyl ester
• 4-[[2-[(2-acetamido-3-naphthalen-1-ylpropanoyl)amino]-3-methylbutanoyl]amino]-N-[1-[(1-amino-3-naphthalen-1-yl-1-oxopropan-2-yl)amino]-1-oxobutan-2-yl]-3-hydroxy-6-methylheptanamide
• Benzoic acid, 4-(b-D-galactopyranosyloxy)-2-hydroxy-6-pentadecyl-,4-carboxy-3-hydroxy-5-methyl...
• 4-{[4-(beta-D-galactopyranosyloxy)-2-hydroxy-6-pentadecylbenzoyl]oxy}-2-hydroxy-6-methylbenzoic acid
• Aquastatin A
• 2-hydroxy-4-[2-hydroxy-6-pentadecyl-4-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybenzoyl]oxy-6-methylbenzoic acid
• 4-{[4-(Hexopyranosyloxy)-2-hydroxy-6-pentadecylbenzoyl]oxy}-2-hydroxy-6-methylbenzoic acid
• 153821-50-2
• DTXSID40934850
• CS-0372119
• 2-Hydroxy-4-((2-hydroxy-6-pentadecyl-4-(((2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)benzoyl)oxy)-6-methylbenzoic acid
• CHEBI:205287
• HY-N10239
• AKOS040756214

• Inchi： 1S/C36H52O12/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-23-18-25(47-36-33(42)32(41)31(40)28(21-37)48-36)20-27(39)30(23)35(45)46-24-17-22(2)29(34(43)44)26(38)19-24/h17-20,28,31-33,36-42H,3-16,21H2,1-2H3,(H,43,44)/t28-,31+,32+,33-,36-/m1/s1
• InChI Key： PAQGKQJWHLLQLF-DIARTVEHSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@H]([C@H]1CO)O)O)O)OC1=CC(=C(C(=O)OC2C=C(C(C(=O)O)=C(C)C=2)O)C(=C1)CCCCCCCCCCCCCCC)O

Computed Properties

• Exact Mass: 676.34587709g/mol
• Monoisotopic Mass: 676.34587709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 48
• Rotatable Bond Count: 21
• Complexity: 935
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.3
• Topological Polar Surface Area: 203

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins Hydrolyzable tannins